Cas no 86896-20-0 (2-Naphthalenecarboxaldehyde, 1-(acetyloxy)-)

2-Naphthalenecarboxaldehyde, 1-(acetyloxy)-, is a specialized organic compound featuring a naphthalene backbone substituted with both a formyl group and an acetyloxy moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of more complex aromatic derivatives. The acetyloxy group enhances its solubility in organic solvents, facilitating its use in various reactions, including acylations and condensations. Its well-defined molecular architecture allows for precise functionalization, which is advantageous in pharmaceutical and material science research. The compound’s stability under standard conditions ensures consistent performance in laboratory applications.

2-Naphthalenecarboxaldehyde, 1-(acetyloxy)- structure

86896-20-0 structure

Product Name:2-Naphthalenecarboxaldehyde, 1-(acetyloxy)-

CAS No:86896-20-0

MF:C₁₃H₁₀O₃

MW:214.216703891754

CID:4265640

Update Time:2026-04-14

2-Naphthalenecarboxaldehyde, 1-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

- 2-Naphthalenecarboxaldehyde, 1-(acetyloxy)-

2-Naphthalenecarboxaldehyde, 1-(acetyloxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-30208200-1.0g	2-formylnaphthalen-1-yl acetate	86896-20-0	95%	1.0g	$0.0	2022-12-11

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Additional information on 2-Naphthalenecarboxaldehyde, 1-(acetyloxy)-

Comprehensive Overview of 2-Naphthalenecarboxaldehyde, 1-(acetyloxy)- (CAS No. 86896-20-0)

2-Naphthalenecarboxaldehyde, 1-(acetyloxy)-, also known by its CAS number 86896-20-0, is a specialized organic compound with significant applications in fragrance synthesis, pharmaceutical intermediates, and advanced material research. This compound belongs to the naphthalene derivative family, characterized by its unique acetyloxy functional group, which enhances its reactivity and utility in various chemical processes. Researchers and industries value this compound for its versatility and role in creating complex molecular structures.

In recent years, the demand for naphthalene-based derivatives has surged due to their applications in sustainable chemistry and green synthesis. 2-Naphthalenecarboxaldehyde, 1-(acetyloxy)- is particularly notable for its role in developing eco-friendly fragrances and flavors, aligning with the global shift toward biodegradable and non-toxic alternatives. Its molecular structure allows for efficient modification, making it a preferred choice for high-performance materials and specialty chemicals.

One of the most frequently asked questions about CAS 86896-20-0 revolves around its stability and compatibility with other reagents. Studies confirm that this compound exhibits excellent thermal stability, making it suitable for high-temperature reactions. Additionally, its solubility in common organic solvents like ethanol, acetone, and dichloromethane facilitates its use in diverse laboratory and industrial settings. These properties are critical for researchers exploring catalysis and polymer chemistry.

The synthesis of 2-Naphthalenecarboxaldehyde, 1-(acetyloxy)- typically involves the acetylation of 1-hydroxy-2-naphthalenecarboxaldehyde, a process optimized for high yield and purity. Advanced techniques such as column chromatography and spectroscopic analysis (e.g., NMR and IR) are employed to ensure product quality. This rigorous quality control is essential for applications in pharmaceutical intermediates, where purity directly impacts efficacy and safety.

From an environmental perspective, the compound's biodegradability and low toxicity profile have garnered attention in green chemistry initiatives. Regulatory bodies increasingly emphasize sustainable practices, and 2-Naphthalenecarboxaldehyde, 1-(acetyloxy)- aligns with these goals by minimizing hazardous byproducts during synthesis. This aspect is particularly relevant to industries seeking REACH compliance and eco-certifications.

In the realm of material science, this compound contributes to the development of organic semiconductors and luminescent materials. Its conjugated naphthalene backbone enables electron delocalization, a property exploited in optoelectronic devices and sensors. Researchers are also investigating its potential in carbon capture technologies, leveraging its affinity for specific molecular interactions.

For analytical chemists, CAS 86896-20-0 serves as a reference standard in chromatographic methods and mass spectrometry. Its well-defined spectral signatures aid in method validation and instrument calibration, ensuring accuracy in complex sample analyses. This reliability is crucial for quality assurance in industries ranging from cosmetics to agrochemicals.

Looking ahead, the compound's adaptability positions it as a key player in innovation-driven sectors. Whether in drug discovery or smart materials, 2-Naphthalenecarboxaldehyde, 1-(acetyloxy)- continues to inspire breakthroughs. As synthetic methodologies evolve, its role in multicomponent reactions and click chemistry is expected to expand, further solidifying its importance in modern chemistry.